Electrochemical oxidation of 4-substituted urazoles in the presence of arylsulfinic acids: an efficient method for the synthesis of new sulfonamide derivatives†

Green Chemistry Pub Date: 2012-02-13 DOI: 10.1039/C2GC16342J

Abstract

Electrochemical synthesis of some new sulfonamide derivatives was carried out via the electrooxidation of 4-substituted urazoles in the presence of arylsulfinic acids. The results show that electrogenerated 4-alkyl-4H-1,2,4-triazole-3,5-diones participated in a Michael-type reaction with arylsulfinic acids and, via an “electron transfer + chemical reaction” (EC) mechanism, were converted to the corresponding sulfonamide derivatives. In this work, some new sulfonamide derivatives with high yields in aqueous solutions, without toxic reagents and solvents at a carbon electrode using an environmentally friendly novel method, are provided.

Graphical abstract: Electrochemical oxidation of 4-substituted urazoles in the presence of arylsulfinic acids: an efficient method for the synthesis of new sulfonamide derivatives
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